3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide

• IUPAC Name: 3-[(4-chlorophenyl)sulfonylamino]-N-(3-cyanothiophen-2-yl)benzamide
• InChI: InChI=1S/C18H12ClN3O3S2/c19-14-4-6-16(7-5-14)27(24,25)22-15-3-1-2-12(10-15)17(23)21-18-13(11-20)8-9-26-18/h1-10,22H,(H,21,23)
• InChI Key: YASXRQJJLFWIDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)NC3=C(C=CS3)C#N
• Molecular Formula: C18H12ClN3O3S2
• Molecular Weight: 417.9 g/mol

Description

3-(4-Chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide (CBTB) is a small molecule that has a wide range of applications in the field of chemistry. CBTB has been used in various scientific research applications, such as in the synthesis of organic compounds, in the design of drug delivery systems, and in the study of biochemical and physiological effects.

Scientific Research Applications

3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide has a wide range of scientific research applications. It has been used in the synthesis of organic compounds, such as polymers, and in the design of drug delivery systems. 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide has also been used in the study of biochemical and physiological effects, such as its ability to inhibit the growth of cancer cells. In addition, 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide has been used in the study of the structure and function of proteins, and it has been used in the development of new drugs.

Mechanism of Action

The mechanism of action of 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide is not fully understood. However, it is believed that 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide interacts with proteins in the cell and disrupts their normal function. This disruption of proteins can lead to various biochemical and physiological effects, such as the inhibition of cancer cell growth.
Biochemical and Physiological Effects
3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide has been studied for its biochemical and physiological effects. Studies have shown that 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide has the ability to inhibit the growth of cancer cells. In addition, 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide has been shown to have anti-inflammatory, anti-microbial, and anti-tumor effects. Furthermore, 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide has been shown to have neuroprotective effects, as well as the ability to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide has several advantages for laboratory experiments. It is relatively easy to synthesize, and its synthesis can be performed in a laboratory setting with relatively low cost. In addition, 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide has a wide range of scientific research applications, which makes it an ideal molecule for laboratory experiments. However, there are some limitations to using 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide in laboratory experiments. For example, the mechanism of action of 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide is not fully understood, and its effects on different cell types have not been fully studied.

Future Directions

There are several potential future directions for the research of 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide. One potential direction is to further study the mechanism of action of 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide and to better understand its effects on different cell types. Additionally, further research could be conducted to explore the potential therapeutic applications of 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide, such as its use in the treatment of cancer and other diseases. Furthermore, further research could be conducted to explore the potential of 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide as a drug delivery system. Finally, further research could be conducted to explore the potential of 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide as a tool for the synthesis of organic compounds.

Synthesis Methods

3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide is synthesized using a method known as the three-component reaction. This method involves the reaction of 4-chlorobenzenesulfonamide with 3-cyanothiophen-2-ylbenzamide in the presence of an acid catalyst. The reaction of these components yields the desired product, 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide. The synthesis of 3-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide is relatively simple and can be performed in a laboratory setting with relatively low cost.